Cas no 1807293-40-8 (2-Fluoro-3-nitroisonicotinonitrile)
1807293-40-8 structure
Product Name:2-Fluoro-3-nitroisonicotinonitrile
CAS No:1807293-40-8
MF:C6H2FN3O2
MW:167.097383975983
CID:4903459
Update Time:2023-08-21
2-Fluoro-3-nitroisonicotinonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Fluoro-3-nitroisonicotinonitrile
-
- Inchi: 1S/C6H2FN3O2/c7-6-5(10(11)12)4(3-8)1-2-9-6/h1-2H
- InChI Key: OMSXQJPZHQNORM-UHFFFAOYSA-N
- SMILES: FC1C(=C(C#N)C=CN=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 231
- XLogP3: 0.8
- Topological Polar Surface Area: 82.5
2-Fluoro-3-nitroisonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009146-250mg |
2-Fluoro-3-nitroisonicotinonitrile |
1807293-40-8 | 95% | 250mg |
$1048.60 | 2023-09-03 | |
| Alichem | A029009146-1g |
2-Fluoro-3-nitroisonicotinonitrile |
1807293-40-8 | 95% | 1g |
$3097.65 | 2023-09-03 |
2-Fluoro-3-nitroisonicotinonitrile Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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